Cas no 823-90-5 (5-chloro-2-hydrazinylpyrimidine)

• Product Name: 5-chloro-2-hydrazinylpyrimidine
• CAS No: 823-90-5
• MF: C₄H₅ClN₄
• MW: 144.562298536301
• MDL: MFCD09754100
• CID: 707091
• PubChem ID: 12261489
• Update Time: 2025-04-19

5-chloro-2-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydrazinopyrimidine
• (5-chloropyrimidin-2-yl)hydrazine
• 2(1H)-Pyrimidinone, 5-chloro-, hydrazone (9CI)
• Pyrimidine,5-chloro-2-hydrazinyl-
• 5-chloro-2-hydrazinylpyrimidine
• CHEMBL3793856
• 823-90-5
• DTXSID40482902
• AKOS005136173
• AB51525
• SCHEMBL15360097
• CS-0168248
• MFCD09754100
• WUDNSGDMTFEQIF-UHFFFAOYSA-N
• DS-15425
• 5-Chloro-2-hydrazono-1,2-dihydropyrimidine
• 2(1H)-Pyrimidinone,5-chloro-,hydrazone(9ci)
• F88137
• EN300-275883
• DB-358849

• MDL： MFCD09754100
• Inchi： 1S/C4H5ClN4/c5-3-1-7-4(9-6)8-2-3/h1-2H,6H2,(H,7,8,9)
• InChI Key： WUDNSGDMTFEQIF-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)NN

Computed Properties

• Exact Mass: 144.0202739g/mol
• Monoisotopic Mass: 144.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 329.8±34.0 °C at 760 mmHg
• Flash Point: 153.3±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-chloro-2-hydrazinylpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines